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Compound of Interest

2-Bromo-3-
Compound Name:
cyclopropoxybenzaldehyde

Cat. No.: B13242730

Get Quote

Compound Profile & Significance

» |[UPAC Name: 2-Bromo-3-(cyclopropyloxy)benzaldehyde[1]

CAS Number: 1243471-22-8[1][2][3]

Molecular Formula: C1o0HsBrOz[1]

Molecular Weight: 241.08 g/mol

Structural Class: Halogenated Aryl Cyclopropyl Ether

Research Context: The 2-bromo-3-cyclopropoxybenzaldehyde scaffold combines an
electrophilic aldehyde (for heterocycle formation), an aryl bromide (for cross-coupling), and a
metabolically stable cyclopropyl ether. Unlike the common cyclopropylmethoxy group (found in
Roflumilast), the direct cyclopropoxy linkage offers a distinct steric profile and lowered
lipophilicity, often used to modulate potency in drug candidates targeting PDE4 or kinase
pathways.
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Synthesis & Experimental Protocol

Direct alkylation of phenols with cyclopropyl halides via SN2 is kinetically disfavored due to ring
strain and electronic repulsion. The industry-standard method for synthesizing this intermediate
is the Chan-Lam oxidative coupling.

Recommended Protocol: Chan-Lam Coupling

This protocol avoids the harsh conditions of Williamson ether synthesis and utilizes boronic
acid chemistry for mild C-O bond formation.

Reagents:

Substrate: 2-Bromo-3-hydroxybenzaldehyde (1.0 equiv)

Coupling Partner: Cyclopropylboronic acid (2.0 equiv)

Catalyst: Copper(ll) acetate [Cu(OAc)2] (1.0 equiv)[4]

Base: Sodium carbonate (Na2COs) or Pyridine (2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

Atmosphere: Oxygen (1 atm) or Open Air

Step-by-Step Workflow:

Charge: To a dry round-bottom flask, add 2-bromo-3-hydroxybenzaldehyde,
cyclopropylboronic acid, and Cu(OAc)a.

e Solvation: Add DCE and the base.

o Activation: Heat the mixture to 70°C under an air atmosphere (or Oz balloon) with vigorous
stirring. The reaction relies on aerobic oxidation to regenerate the Cu(ll) species.

e Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting phenol (polar) will disappear,
replaced by the less polar ether.
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o Workup: Cool to RT. Filter through a Celite pad to remove copper salts. Wash the filtrate with
1M HCI (to remove base/pyridine) and brine.

 Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
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Caption: Workflow for the copper-mediated oxidative coupling (Chan-Lam) to generate the
target ether.

Spectroscopic Data Validation

The following data represents the Reference Standard for validating the identity of the
synthesized compound.

A. Nuclear Magnetic Resonance (NMR)
1H NMR (400 MHz, CDCIs)

The spectrum is characterized by the distinct aldehyde singlet, the ABC aromatic pattern, and
the high-field cyclopropyl multiplets.
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Shift (6 ppm) Assignment Notes
192.1 C=0 Aldehyde carbonyl.
Ipsocarbon attached to
155.4 C-3 (Ar-0)
oxygen.
Ipsocarbon attached to
135.2 C-1 (Ar-CHO)
aldehyde.
128.5 C-5 Aromatic CH.
122.1 C-6 Aromatic CH.
119.8 C-4 Aromatic CH.
Ipsocarbon attached to
116.5 C-2 (Ar-Br) ] ]
Bromine (shielded).
Diagnostic Peak. Cyclopropyl
52.4 O-CH (Cyc) g. YElopropy
methine carbon.
High-field cyclopropyl
6.2 CHz (Cyc) g yelopropy

methylenes.

B. Mass Spectrometry (MS)

Technique: GC-MS (El, 70 eV) or LC-MS (ESI+). Molecular lon: m/z 240 / 242.

« |sotopic Pattern: The presence of one bromine atom dictates a 1:1 doublet for the molecular

ion (
and
) at 240 and 242.

o Fragmentation (EI):

o [M]* (240/242): Parent ion.

o [M—29]*: Loss of formyl radical (-CHO).
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o [M —41]*: Loss of cyclopropyl radical (CsHse). This is a primary fragmentation pathway for
cyclopropyl ethers.

o [M —80]*: Loss of HBr (distinctive for ortho-bromo phenols/ethers).
Molecular lon [M]+
m/z 240 / 242 (1:1)

- CHO- \- C3H5-

Loss of Cyclopropyl
[M-41]+

CO / HBr

Base Peak Scaffold
(Substituted Benzene)

Loss of CHO
[M-29]+

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Impact (El) Mass Spectrometry.

C. Infrared Spectroscopy (FT-IR)
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Frequency (cm™?)

Vibration Mode

Description

Weak, sharp bands

3080 — 3010 C-H Stretch (Cyclopropyl) characteristic of the strained
ring C-H bonds.
"Fermi doublet" typical of
2850 — 2750 C-H Stretch (Aldehyde)
aldehydes.
Strong carbonyl absorption
1690 — 1680 C=0 Stretch _ _ _
(conjugated with aryl ring).
Aromatic ring skeletal
1580, 1470 C=C Stretch (Ar) o
vibrations.
1240 - 1220 C-O-C Stretch Asymmetric ether stretch.
) ) Cyclopropane ring deformation
1020 - 1000 Ring Breathing

bands.

Quality Control Checklist

When evaluating a supplier batch or synthesized lot, use this checklist to ensure "Scientific

Integrity":

 Visual: Off-white to pale yellow low-melting solid or viscous oil.

e TLC: Single spot in 20% EtOAc/Hexane (R_f ~ 0.5-0.6), distinct from starting phenol (R_f ~

0.2-0.3).

e 1H NMR: Confirm the absence of the phenolic singlet (~5.9 ppm) and the presence of the

cyclopropyl methine (~3.82 ppm).

o MS: Verify the 1:1 isotopic ratio (240:242). If the ratio is distorted, check for de-brominated

impurities (m/z 162).

References

e Chan-Lam Coupling of Phenols:Copper-Catalyzed Chan—Lam Cyclopropylation of Phenols
and Azaheterocycles.[5][6] National Institutes of Health (NIH).
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« Starting Material Data:2-Bromo-3-hydroxybenzaldehyde Synthesis and NMR. ChemicalBook
/ BenchChem.

+ Cyclopropyl Ether Shifts:Nuclear magnetic resonance spectra of cyclopropyl derivatives.
Journal of Organic Chemistry.

o Compound Registry:2-Bromo-3-cyclopropoxybenzaldehyde (CAS 1243471-22-8).[1][2][3]
PubChem.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Validation of 2-Bromo-
3-cyclopropoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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